Cas no 2004-03-7 (6-Methylpurine)
6-Methylpurine structure
Product Name:6-Methylpurine
CAS No:2004-03-7
MF:C6H6N4
MW:134.13863992691
MDL:MFCD00005578
CID:42287
PubChem ID:5287547
Update Time:2025-04-18
6-Methylpurine Chemical and Physical Properties
Names and Identifiers
-
- 6-Methylpurine
- 1H-Purine,6-methyl
- 6-Methyl-1H-purine
- 6-methyl-7H-purine
- 6-Methyl-9H-purine
- EINECS 217-903-2
- Purine,6-methyl
- 1H-Purine,6-methyl- (9CI)
- Purine, 6-methyl- (6CI,8CI)
- 1H-Purine, 6-methyl-
- Purine, 6-methyl-
- 6-Methyl purine
- 1H-Purine, 6-methyl- (9CI)
- SEO6WX0OZG
- SYMHUEFSSMBHJA-UHFFFAOYSA-N
- 1h-purine,6-methyl-
- 9H-Purine, 6-methyl-
- 6-Methyl-9H-purine #
- Epitope ID:167472
- PU10
- BDBM92423
- FCH9920
- DB02113
- NSC 407198
- UNII-SEO6WX0OZG
- DTXSID6073283
- AKOS015842471
- CS-W005066
- W-200569
- 6-Methylpurine, >=99%
- NSC407198
- AKOS006229409
- 2004-03-7
- AI3-52214
- PD008542
- FT-0621242
- CHEBI:40274
- NSC-407198
- CHEMBL293405
- GS-4265
- MFCD00083663
- Q27093181
- NCGC00188229-01
- NS00026505
- SCHEMBL129804
- 1H-Purine, 6-methyl-(9CI)
- DTXCID4036192
-
- MDL： MFCD00005578
- Inchi： 1S/C6H6N4/c1-4-5-6(9-2-7-4)10-3-8-5/h2-3H,1H3,(H,7,8,9,10)
- InChI Key： SYMHUEFSSMBHJA-UHFFFAOYSA-N
- SMILES： N1C=NC2C1=C(C)N=CN=2
Computed Properties
- Exact Mass: 134.05900
- Monoisotopic Mass: 134.059246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.5
Experimental Properties
- Color/Form: Light yellow or light orange powder
- Density: 1.2769 (rough estimate)
- Melting Point: 235-240 ºC
- Boiling Point: 237.24°C (rough estimate)
- Flash Point: 87.2 °C
- Refractive Index: 1.7000 (estimate)
- PSA: 54.46000
- LogP: 0.66130
- Solubility: Not determined
6-Methylpurine Security Information
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： R23/24/25;R41;R43
- Safety Instruction： S26; S36/37/39; S45
- RTECS：UO8700000
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39;S45
- Risk Phrases：R23/24/25; R41; R43
- Storage Condition：Store in cold storage.
6-Methylpurine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methylpurine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A141960-100mg |
6-Methylpurine |
2004-03-7 | 98% | 100mg |
$47.0 | 2025-02-21 | |
| Ambeed | A141960-250mg |
6-Methylpurine |
2004-03-7 | 98% | 250mg |
$58.0 | 2025-02-21 | |
| Ambeed | A141960-1g |
6-Methylpurine |
2004-03-7 | 98% | 1g |
$154.0 | 2025-02-21 | |
| Ambeed | A141960-5g |
6-Methylpurine |
2004-03-7 | 98% | 5g |
$517.0 | 2025-02-21 | |
| Ambeed | A141960-10g |
6-Methylpurine |
2004-03-7 | 98% | 10g |
$660.00 | 2021-07-13 | |
| Chemenu | CM138549-250mg |
6-METHYLPURINE |
2004-03-7 | 98% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM138549-1g |
6-METHYLPURINE |
2004-03-7 | 98% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM138549-5g |
6-METHYLPURINE |
2004-03-7 | 98% | 5g |
$*** | 2023-03-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M41680-250mg |
6-Methylpurine |
2004-03-7 | 98% | 250mg |
¥384.0 | 2024-07-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M41680-5g |
6-Methylpurine |
2004-03-7 | 98% | 5g |
¥3529.0 | 2023-07-10 |
6-Methylpurine Related Literature
-
1. 268. The preparation and nuclear magnetic resonance spectra of the N-acetyl derivatives of imidazoles, benzimidazoles, and purinesG. S. Reddy,Leon Mandell,J. H. Goldstein J. Chem. Soc. 1963 1414
-
Hai-Ming Guo,Yu Zhang,Hong-Ying Niu,Dong-Chao Wang,Zhi-Liang Chu,Gui-Rong Qu Org. Biomol. Chem. 2011 9 2065
-
D. M. Brown,A. Giner-Sorolla J. Chem. Soc. C 1971 128
-
Russ Hille Dalton Trans. 2013 42 3029
-
Marc Maresca,Adel Derghal,Céline Carravagna,Séverine Dudin,Jacques Fantini Phys. Chem. Chem. Phys. 2008 10 2792
2004-03-7 (6-Methylpurine) Related Products
- 2432-21-5(Pteridine, 4-methyl-)
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- 14225-98-0(9H-Purine,6-(bromomethyl)-)
- 14225-97-9(9H-Purine,6-(chloromethyl)-)
- 54170-84-2(9H-Purine, 6-ethyl-)
- 2036-13-7(6-Cyanopurine)
- 1681-10-3(6-Methyl-1H-purin-2-amine)
- 1681-19-2(2-Chloro-6-methyl-9H-purine)
- 17405-22-0(9H-Purine-6-methanol)
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